1-(4-methylbenzoyl)-4-{3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine

• IUPAC Name: (4-methylphenyl)-[4-(3-phenyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C22H21N7O/c1-16-7-9-17(10-8-16)22(30)28-13-11-27(12-14-28)20-19-21(24-15-23-20)29(26-25-19)18-5-3-2-4-6-18/h2-10,15H,11-14H2,1H3
• InChI Key: JARAFWKUGXLLNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=NC=NC4=C3N=NN4C5=CC=CC=C5
• Molecular Formula: C22H21N7O
• Molecular Weight: 399.4 g/mol

Description

The compound “1-(4-methylbenzoyl)-4-{3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine” belongs to a class of organic compounds known as phenyl-1,2,3-triazoles. These are organic compounds containing a 1,2,3-triazole substituted by a phenyl group. It’s a derivative of [1,2,3]triazolo[4,5-d]pyrimidine.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of [1,2,3]triazolo[4,5-d]pyrimidine derivatives were synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine.

Scientific Research Applications

Antiproliferative Activity Against Cancer Cells

1-(4-methylbenzoyl)-4-{3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine: and its derivatives were synthesized and evaluated for antiproliferative activity against different cancer cell lines. Notably, compound 43 demonstrated potent antiproliferative activity and selectivity between cancer and normal cells. .

Neuroprotective and Anti-Neuroinflammatory Properties

In a study focused on neurodegenerative diseases, derivatives of this compound were screened for neuroprotective and anti-neuroinflammatory properties using in vitro models. .

Inhibition of USP28 Activity

New [1,2,3]triazolo[4,5-d]pyrimidine derivatives, including our compound of interest, were reported as USP28 inhibitors. .

Bioisosteric Replacement of Purine Nucleus

[1,2,3]Triazolo[4,5-d]pyrimidines (8-azapurines) serve as bioisosteres of the purine nucleus. .

Potential Cardiovascular and Metabolic Disorder Treatments

These compounds have been explored for their potential in treating cardiovascular disorders and type 2 diabetes. .

Other Hyperproliferative Disorders

.

Future Directions

The future research directions could involve further exploration of the biological activities of this compound and its derivatives, as well as optimization of their synthesis. The potential applications in medicinal chemistry and agriculture could also be explored.